Cas no 31004-76-9 (2(3H)-Furanone,3-ethyldihydro-3-methyl-)

• Product Name: 2(3H)-Furanone,3-ethyldihydro-3-methyl-
• CAS No: 31004-76-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 312832
• PubChem ID: 169232
• Update Time: 2025-04-19

2(3H)-Furanone,3-ethyldihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,3-ethyldihydro-3-methyl-
• 3-ethyl-3-methyloxolan-2-one
• alpha-Emgbl
• SureCN132980
• alpha-Ethyl-alpha-methyl-gamma-butyrolactone
• CHEMBL285171
• Q27116393
• 3-ethyl-3-methyldihydrofuran-2(3h)-one
• 2(3H)-Furanone, 3-ethyldihydro-3-methyl-
• PD181384
• 2-Ethyl-2-methyl-4-butyrolactone
• AC1Q6HQE
• SCHEMBL132980
• 3-ethyl-3-methyl-tetrahydrofuran-2-one
• 31004-76-9
• CHEBI:35057
• DTXSID00953128

• Inchi： 1S/C7H12O2/c1-3-7(2)4-5-9-6(7)8/h3-5H2,1-2H3
• InChI Key： DRTXQTMTWPIHLI-UHFFFAOYSA-N
• SMILES： O1C(C(C)(CC)CC1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones